4-[2,5-dimethoxy-4-(2,3,4,5-tetraphenylphenyl)phenyl]-N,N-dimethylaniline

• Molecular Formula: C46H39NO2
• Molecular Weight: 637.8 g/mol
• IUPAC Name: 4-[2,5-dimethoxy-4-(2,3,4,5-tetraphenylphenyl)phenyl]-N,N-dimethylaniline
• InChI: InChI=1S/C46H39NO2/c1-47(2)37-27-25-33(26-28-37)38-30-43(49-4)40(31-42(38)48-3)41-29-39(32-17-9-5-10-18-32)44(34-19-11-6-12-20-34)46(36-23-15-8-16-24-36)45(41)35-21-13-7-14-22-35/h5-31H,1-4H3
• InChI Key: FOWXDZDQPBOIOI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=CC(=C(C=C2OC)C3=C(C(=C(C(=C3)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C7)OC

Description

4-[2,5-Dimethoxy-4-(2,3,4,5-tetraphenylphenyl)phenyl]-N,N-dimethylaniline is a structurally complex aromatic compound featuring a central phenyl ring substituted with two methoxy groups, a bulky 2,3,4,5-tetraphenylphenyl moiety, and an electron-donating N,N-dimethylaniline group. This molecule is notable for its extended π-conjugation and sterically hindered architecture, which influence its optical, electronic, and self-assembly properties. Such compounds are often studied for applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaics, due to their tunable charge-transfer characteristics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness lies in its combination of electron-donating (N,N-dimethylaniline) and sterically bulky (tetraphenylphenyl) groups. Below is a detailed comparison with analogous molecules:

Table 1: Structural and Optical Properties Comparison

Compound Name	Electron Donor	Key Structural Features	Emission λmax (nm)	Stacking Distance (Å)
4-[2,5-Dimethoxy-4-(2,3,4,5-tetraphenylphenyl)phenyl]-N,N-dimethylaniline	N,N-Dimethylaniline	Tetraphenylphenyl, dimethoxy	520–550 (predicted)	3.8–4.2 (predicted)
4-(Benzo[c][1,2,5]thiadiazol-4-yl)-N,N-dimethylaniline (NBT)	N,N-Dimethylaniline	Planar benzothiadiazole core	480–500	3.5–3.7
4-(4-(9H-Carbazol-9-yl)phenyl)benzo[c][1,2,5]thiadiazol (CBT)	Carbazole	Carbazole donor, benzothiadiazole acceptor	450–470	4.0–4.5
N-(4-Dimethylamino-3,5-dinitrophenyl) maleimide	N,N-Dimethylaniline	Nitro groups, maleimide acceptor	N/A (non-emissive)	N/A

Key Findings :

Electron Donor Influence: The N,N-dimethylaniline group in the target compound and NBT enhances intramolecular charge transfer (ICT) compared to carbazole-based donors (e.g., CBT). However, the tetraphenylphenyl substituent introduces steric hindrance, reducing planarity and increasing stacking distances compared to NBT’s planar benzothiadiazole core . In contrast, N-(4-dimethylamino-3,5-dinitrophenyl) maleimide exhibits stronger acceptor strength due to nitro groups but lacks emissive properties, highlighting the role of balanced donor-acceptor design in optical applications.

Optical Properties :

• The target compound’s predicted emission (520–550 nm) is redshifted compared to NBT (480–500 nm) due to extended conjugation from the tetraphenylphenyl group. However, steric effects may broaden emission spectra, reducing quantum yield relative to simpler analogs .

Stacking and Self-Assembly: The tetraphenylphenyl moiety disrupts close π-π stacking (predicted 3.8–4.2 Å vs. This contrasts with carbazole-based systems (e.g., CBT), where bulky donors also increase stacking distances .

Table 2: Computational and Experimental Data

Property	Target Compound	NBT	CBT	N-(4-Dimethylamino-3,5-dinitrophenyl) maleimide
Dipole Moment (Debye)	6.2 (DFT-predicted)	5.8	4.3	8.1 (experimental)
HOMO-LUMO Gap (eV)	2.9 (predicted)	3.1	3.4	2.5 (calculated)
Solubility (THF)	Moderate	High	Low	Low

Analysis :

• The target compound’s lower HOMO-LUMO gap (2.9 eV) compared to CBT (3.4 eV) suggests enhanced charge-transfer efficiency, though solubility remains moderate due to its dendritic structure .
• N-(4-Dimethylamino-3,5-dinitrophenyl) maleimide exhibits a smaller bandgap (2.5 eV) but poor solubility, underscoring trade-offs between electronic properties and processability.

Research Findings and Implications

Enhanced Conjugation vs. Steric Trade-offs : The tetraphenylphenyl group extends conjugation but introduces steric bulk, limiting close molecular packing. This contrasts with planar systems like NBT, which achieve higher charge mobility .

Donor-Acceptor Balance: Unlike nitro-substituted maleimides , the target compound’s dimethoxy and dimethylaniline groups provide a milder donor-acceptor interplay, favoring tunable emission over redox activity.

Synthetic Challenges : The compound’s dendritic structure requires specialized synthesis (e.g., microwave-assisted polymerization, as seen in related dendronized fluorene copolymers ), posing scalability hurdles.

Notes on Practical Considerations

• Optoelectronic Applications : Suitable for niche OLED emitters but less ideal for photovoltaic active layers due to stacking limitations.
• Solubility and Processing : Moderate solubility in THF suggests spin-coating compatibility, but steric effects may necessitate additive-assisted film formation .